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1h,1h,7h-dodecafluoroheptyl p-
Compound Name:
toluenesulfonate

cat. No.: B1332367

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate. While direct applications
in drug development and specific biological signaling pathways for this compound are not
extensively documented in current literature, this guide explores its potential utility based on
the well-established roles of fluorinated compounds and tosylates in medicinal chemistry and
organic synthesis. This document is intended to serve as a foundational resource for
researchers interested in the potential applications of this and similar fluorinated molecules.

Molecular Structure and Physicochemical
Properties

1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate is a highly fluorinated organic compound.
The molecule consists of a dodecafluoroheptyl chain attached to a p-toluenesulfonate
(tosylate) group. The tosylate is an excellent leaving group in nucleophilic substitution
reactions, making this compound a potentially useful reagent in organic synthesis. The high
degree of fluorination is expected to impart unique physicochemical properties, such as
increased lipophilicity and metabolic stability, which are often sought after in the design of
bioactive molecules.[1]
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Table 1: Physicochemical Properties of 1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate

Property Value Reference
CAS Number 424-16-8 [2]
Molecular Formula C14H10F1203S [2][3]
Molecular Weight 486.28 g/mol [2][3]
Melting Point 32°C [3]
Boiling Point 126 °C at 0.5 mmHg [3]
Not specified (likely a low-
Appearance . . .
melting solid or oil)
o Not specified (expected to be
Solubility ) )
soluble in organic solvents)
Synthesis

A specific, detailed experimental protocol for the synthesis of 1H,1H,7H-dodecafluoroheptyl
p-toluenesulfonate is not readily available in the peer-reviewed literature. However, the
synthesis can be reliably inferred from the well-established procedure for the tosylation of
alcohols.[4][5][6] The reaction involves the treatment of 1H,1H,7H-dodecafluoro-1-heptanol with
p-toluenesulfonyl chloride in the presence of a base, typically pyridine.

General Experimental Protocol (Inferred)

The following is a generalized protocol based on standard tosylation procedures.[6]
Materials:

e 1H,1H,7H-dodecafluoro-1-heptanol

o p-Toluenesulfonyl chloride (TsCI)

e Pyridine (anhydrous)
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e Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (e.g., 1 M aqueous solution)

e Saturated aqueous sodium bicarbonate solution
e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

o Magnetic stirrer

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1H,1H,7H-dodecafluoro-1-heptanol (1.0 eq) in anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.
e Slowly add anhydrous pyridine (1.1 - 1.5 eq) to the stirred solution.

 In a separate container, dissolve p-toluenesulfonyl chloride (1.1 - 1.2 eq) in a minimal
amount of anhydrous dichloromethane.

e Add the p-toluenesulfonyl chloride solution dropwise to the cooled alcohol-pyridine mixture.

 Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring
for an additional 12-24 hours, or until the reaction is complete (monitored by TLC or GC-MS).

e Upon completion, quench the reaction by adding cold 1 M hydrochloric acid.
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o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer sequentially with 1 M HCI, saturated aqueous sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel or by
recrystallization.

Diagram 1: Synthesis Workflow
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Reaction Setup
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\
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\
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\

Stir at 0 °C, then room temperature

Workup and  Purification

Quench with 1 M HCI
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\

Purify (Chromatography/Recrystallization)
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Potential Applications

Toxicology and Environmental
PFAS Research

1H,1H,7H-Dodecafluoroheptyl

B —| Synthesis of Chemical Probes

Fluorinated Building Block
in Medicinal Chemistry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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